2-Methyl-3-(((tetrahydrofuran-2-yl)methyl)carbamoyl)naphtho[1,2-b]furan-5-yl acetate

• IUPAC Name: [2-methyl-3-(oxolan-2-ylmethylcarbamoyl)benzo[g][1]benzofuran-5-yl] acetate
• InChI: InChI=1S/C21H21NO5/c1-12-19(21(24)22-11-14-6-5-9-25-14)17-10-18(27-13(2)23)15-7-3-4-8-16(15)20(17)26-12/h3-4,7-8,10,14H,5-6,9,11H2,1-2H3,(H,22,24)
• InChI Key: OGCAPBOVBMIJQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C3=CC=CC=C3C(=C2)OC(=O)C)C(=O)NCC4CCCO4
• Molecular Formula: C21H21NO5
• Molecular Weight: 367.4 g/mol
• CAS No.: 690641-17-9

Description

2-Methyl-3-(((tetrahydrofuran-2-yl)methyl)carbamoyl)naphtho[1,2-b]furan-5-yl acetate is a useful research compound. Its molecular formula is C21H21NO5 and its molecular weight is 367.401. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

Research on furan derivatives demonstrates the complexity and versatility of these compounds in synthesis processes. The study by Horaguchi et al. (1986) on furan derivatives highlights the influence of substituents in the synthesis of dihydro-naphtho[1,8-bc]furans, indicating the nuanced control over product formation based on substituent variation (Horaguchi, Yagoh, Tanemura, & Suzuki, 1986). This research is critical for understanding how small changes in molecular structure can lead to significant differences in synthesis outcomes, which is crucial for the development of new materials and drugs.

Biological and Pharmacological Potential

The reactivity and functionalization of furan and naphtho[1,2-b]furan derivatives also play a significant role in pharmacological research. For instance, the synthesis and transformation studies on naphtho[2,3-b]furan derivatives by Butin et al. (2006) investigated their reactivity in various reactions, suggesting potential for the development of novel compounds with significant biological activity (Butin, Mel'chin, Abaev, Bender, Pilipenko, & Krapivin, 2006). Such studies underscore the potential of furan derivatives in creating new therapeutic agents.

Environmental and Green Chemistry Applications

Furthermore, the exploration of biomass-derived solvents like 2-Methyl-tetrahydrofuran (2-MeTHF) showcases the environmental applications of furan derivatives. Pace et al. (2012) discuss 2-MeTHF's properties and its use in various synthetic procedures, emphasizing its role as an environmentally benign solvent derived from renewable resources (Pace, Hoyos, Castoldi, Domínguez de María, & Alcántara, 2012). This highlights the compound's relevance in promoting sustainable chemical practices.